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Compound of Interest

Compound Name: m-Methyl red

Cat. No.: B1265907

Introduction

Methyl red, also known as 2-(N,N-dimethyl-4-aminophenyl) azobenzenecarboxylic acid or C.I.
Acid Red 2, is a synthetic azo dye commonly used as a pH indicator in laboratory settings.[1][2]
[3] It is a dark red crystalline powder with the chemical formula C1sH1sN3O2.[1][4][5] Methyl red
is particularly valuable in acid-base titrations and in microbiological tests like the Methyl Red
(MR) test, which is used to identify enteric bacteria based on their glucose metabolism
patterns.[2][3]

The efficacy of methyl red as an indicator stems from its distinct color change over a specific
pH range.[1] In solutions with a pH below 4.4, it appears red, while in solutions with a pH above
6.2, it turns yellow.[1][2][6] Within the transition range of pH 4.4 to 6.2, the indicator solution will
appear orange.[1][6] This sharp and observable color transition makes it an excellent choice for
determining the equivalence point in titrations, especially those involving a strong acid and a
weak base.[1][5]

This document provides detailed protocols for the preparation of a stable m-Methyl red
indicator solution for use in research and clinical applications.

Data Presentation: Formulation Summary

Several protocols exist for the preparation of m-Methyl red indicator solutions. The selection of
a specific protocol may depend on the intended application and desired concentration. The
primary challenge in preparation is the poor solubility of the free-acid form of methyl red in
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water, which can lead to precipitation.[7] The use of ethanol and a small amount of sodium

hydroxide helps to create a stable stock solution.[5][7][8]

Final
m-Methyl Final Concentra
Protocol Solvent 1 Solvent 2 ] Reference
Red Volume tion
(Approx.)
100 mL
Method 1 50 mL of 1.86 mL of (with
wi
(Recomme 50 mg 95-96% 0.1M distilled 0.05% wiv [518119]
istille
nded) Ethanol NaOH
water)
1000 mL
Method 2 500 mL of Not (with
) 1g ) o 0.1% wiv [41[10]
(Ethanolic) Ethanol Applicable distilled
water)
100 mL
Method 3 )
60 mL of Not (with
(General 20 mg ) o 0.02% wiv [11]
Ethanol Applicable distilled
Use)
water)

Experimental Protocol: Preparation of 0.05% m-

Methyl Red Indicator Solution (Method 1)

This protocol details the recommended method for preparing a stable 100 mL stock solution of

m-Methyl red indicator.

Materials and Equipment:

m-Methyl red powder (CAS No: 493-52-7)

Ethanol (95% or 96%)

Sodium hydroxide (NaOH), 0.1 M solution

Distilled or deionized water
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e 100 mL volumetric flask

e Analytical balance

» Weighing paper or boat

o Beaker (50 mL or 100 mL)

o Glass stirring rod or magnetic stirrer with stir bar
o Pipettes or graduated cylinders

» Wash bottle with distilled water

o Storage bottle (amber glass recommended)
Safety Precautions:

e The solvent mixture containing ethanol is highly flammable. Keep away from heat, sparks,
open flames, and other ignition sources.[12][13]

¢ Handle all chemicals in a well-ventilated area or under a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

 m-Methyl red may cause serious eye irritation.[12] In case of eye contact, rinse cautiously
with water for several minutes.[12]

Procedure:

o Prepare the Solvent Mixture: In a 100 mL beaker, combine 1.86 mL of 0.1 M sodium
hydroxide solution and 50 mL of 95% ethanol.[5][8][9]

» Weigh m-Methyl Red: Using an analytical balance, accurately weigh 50 mg (0.05 g) of m-
Methyl red powder.[5][8]
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o Dissolve the Indicator: Add the weighed m-Methyl red powder to the solvent mixture in the
beaker.[5] Stir the solution using a glass rod or magnetic stirrer until the powder is
completely dissolved. Gentle warming can be applied to facilitate dissolution.[5]

o Transfer to Volumetric Flask: Carefully transfer the dissolved indicator solution into a 100 mL
volumetric flask.

e Rinse and Dilute: Rinse the beaker with small portions of distilled water, transferring the
rinsings into the volumetric flask to ensure all the indicator is transferred.

o Adjust to Final Volume: Add distilled water to the volumetric flask until the bottom of the
meniscus reaches the 100 mL calibration mark.[8][9]

 Homogenize and Store: Cap the flask and invert it several times to ensure the solution is
thoroughly mixed.

o Storage: Transfer the final solution to a clearly labeled amber glass bottle for storage. Store
in a cool, well-ventilated place away from direct light.[12]

Quality Control (Test for Sensitivity):

A sensitivity test can be performed to ensure the indicator functions correctly.[8][9]

e Add 0.1 mL of the prepared methyl red solution to 100 mL of carbon dioxide-free water.[9]
e Add 0.05 mL of 0.02 M hydrochloric acid. The solution should turn red.[9]

o Titrate this solution with 0.02 M sodium hydroxide. No more than 0.1 mL of the sodium
hydroxide solution should be required to change the color from red to yellow.[8][9]

Visualization of Experimental Workflow
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Preparation of Reagents

Prepare Solvent:
50 mL Ethanol (95%)
+1.86 mL 0.1M NaOH

Weigh 50 mg
m-Methyl Red Powder

Dissolution

Combine and Dissolve
m-Methyl Red in Solvent
(Stir/Warm Gently)

Dilution and Storage

Transfer to
100 mL Volumetric Flask

Dilute to 100 mL Mark
with Distilled Water

Cap and Mix Thoroughly

Transfer to Labeled

Amber Storage Bottle

Click to download full resolution via product page

Caption: Workflow for the preparation of m-Methyl red indicator solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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